Cas no 2137877-80-4 (3-[2-(Trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 3-[2-(Trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2137877-80-4
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 5921273
• PubChem ID: 165841608
• Update Time: 2025-08-05

3-[2-(Trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[2-(trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione
• EN300-746501
• 2137877-80-4
• 3-[2-(Trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C10H10F3NO2S/c11-10(12,13)8-4-2-1-3-7(8)9-5-6-17(15,16)14-9/h1-4,9,14H,5-6H2
• InChI Key： WWKLUDNWAWYGJQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=CC=CC=2C(F)(F)F)N1)(=O)=O

Computed Properties

• Exact Mass: 265.03843422g/mol
• Monoisotopic Mass: 265.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-[2-(Trifluoromethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione

3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione: A Promising Compound in Modern Medicinal Chemistry

3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione (CAS No. 2137877-80-4) represents a significant advancement in the field of medicinal chemistry, combining the structural complexity of thiazolidine-1,1-dione with the unique chemical properties of trifluoromethylphenyl groups. This compound has garnered attention for its potential applications in drug discovery, targeted therapy, and anti-inflammatory research, driven by its ability to modulate biological pathways associated with chronic diseases. Recent studies have highlighted its role in enzyme inhibition, cellular signaling modulation, and drug-target interactions, positioning it as a versatile scaffold for structure-activity relationship (SAR) studies.

The trifluoromethyl substituent in the phenyl ring is a critical functional group that enhances the electronic properties of the molecule, contributing to its lipophilicity and metabolic stability. This modification is commonly employed in drug design to improve bioavailability and selectivity. The thiazolidine-1,1-dione core, a well-known heterocyclic scaffold, is widely used in the development of antidiabetic agents, antitumor compounds, and anti-inflammatory drugs due to its ability to interact with proteins and enzymes through hydrogen bonding and electrostatic interactions.

Recent research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione exhibits potent inhibitory activity against PDE4 (phosphodiesterase 4), a key enzyme involved in inflammatory response regulation. This finding aligns with the growing interest in PDE4 inhibitors for the treatment of chronic obstructive pulmonary disease (COPD) and psoriasis, where inflammation plays a central role. The compound’s selectivity for PDE4 over other PDE isoforms highlights its potential as a targeted therapeutic agent with reduced side effects.

Structural analysis of 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione reveals a bicyclic framework that combines the thiazolidine ring with a benzene ring functionalized by trifluoromethyl groups. This conjugated system is believed to enhance molecular rigidity, which may contribute to its binding affinity for protein targets. Computational studies using molecular docking and quantum mechanics calculations have further elucidated the interaction patterns between this compound and its biological targets, providing insights into its mechanism of action.

One of the most promising applications of 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione lies in its potential as a modulator of the NF-κB signaling pathway, a central regulator of inflammatory and immune responses. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound significantly suppresses NF-κB activation in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its utility in anti-inflammatory therapies. This property is particularly relevant in the context of autoimmune diseases and neurodegenerative disorders, where chronic inflammation is a key pathological feature.

From a synthetic chemistry perspective, the trifluoromethylphenyl group in this compound is a valuable functional handle for derivatization, enabling the development of structure-diverse analogs with tailored pharmacological profiles. Researchers are actively exploring scaffold hopping strategies to incorporate this core structure into multi-target drugs for the treatment of complex diseases such as cancer and metabolic syndromes. The thiazolidine-1,1-dione ring also offers opportunities for site-specific modification, such as the introduction of fluorine atoms or alkyl chains, to fine-tune drug metabolism and efficacy.

Recent advances in computational drug discovery have further accelerated the exploration of 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione as a lead compound. Machine learning models trained on large-scale compound datasets have identified this molecule as a potential inhibitor of kinase enzymes involved in cell proliferation and apoptosis regulation. These findings are particularly relevant in oncology, where targeted therapy is increasingly prioritized to overcome drug resistance and side effects associated with traditional chemotherapy.

Additionally, the lipophilicity of 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione makes it a candidate for drug delivery systems that require high permeability across biological membranes. This property is especially advantageous for oral administration, where bioavailability is a critical factor. Researchers are also investigating its nanoparticle formulations to enhance targeted delivery to specific tissues or cell types, such as tumoral cells or inflammatory sites.

Despite its promising potential, the development of this compound is still in the preclinical stage, and further studies are needed to fully characterize its pharmacokinetic profile, toxicity, and clinical efficacy. Ongoing in vitro and in vivo experiments are focused on optimizing its chemical structure to improve solubility, stability, and selectivity for desired biological targets. The synthetic accessibility of this compound also remains an area of active research, with efforts to develop efficient and scalable synthesis routes for large-scale production.

In conclusion, 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione represents a significant advancement in the field of drug discovery, offering novel therapeutic opportunities for the treatment of inflammatory and degenerative diseases. Its unique chemical structure, combined with its biological activity, positions it as a promising lead compound for further preclinical and clinical development. As research in computational chemistry, synthetic biology, and pharmacology continues to evolve, the potential applications of this compound are expected to expand, contributing to the development of more effective and safer therapeutic agents for patients.

3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione is a multifaceted compound with significant potential in the fields of drug discovery, inflammation, and oncology. Here's a structured summary of its key aspects and implications: --- ### 1. Chemical Structure and Synthesis - Core Structure: A bicyclic framework combining a thiazolidine ring and a benzene ring functionalized with trifluoromethyl groups. - Synthetic Accessibility: Ongoing research focuses on optimizing synthetic routes for large-scale production and structure modification (e.g., introducing fluorine or alkyl chains). - Functional Groups: The trifluoromethyl group serves as a functional handle for derivatization, enabling the design of multi-target analogs. --- ### 2. Biological Activity and Mechanism of Action - Key Targets: - PDE4 (Phosphodiesterase 4): Inhibits inflammatory responses, targeting COPD and psoriasis. - NF-κB Pathway: Suppresses chronic inflammation in autoimmune and neurodegenerative diseases. - Kinase Enzymes: Potential anti-cancer activity through modulation of cell proliferation and apoptosis. - Mechanism: Interaction with proteins/enzymes via hydrogen bonding, electrostatic interactions, and molecular rigidity. --- ### 3. Therapeutic Applications - Inflammatory Diseases: - COPD, psoriasis, and autoimmune disorders due to PDE4 and NF-κB inhibition. - Oncology: - Potential targeted therapy for cancer, leveraging kinase inhibition to overcome drug resistance. - Drug Delivery: - High lipophilicity supports oral administration and nanoparticle formulations for targeted delivery. --- ### 4. Research and Development - Preclinical Stage: Requires further studies on pharmacokinetics, toxicity, and clinical efficacy. - Computational Tools: Machine learning and molecular docking are used to predict activity, binding affinity, and structure-activity relationships. - Synthetic Chemistry: Focus on site-specific modifications and scaffold hopping to enhance solubility, stability, and selectivity. --- ### 5. Challenges and Future Directions - Optimization: Enhancing bioavailability, selectivity, and safety profile. - Clinical Translation: Advancing from preclinical studies to clinical trials for human applications. - Interdisciplinary Research: Integration of computational chemistry, synthetic biology, and pharmacology to expand therapeutic applications. --- ### Conclusion 3-[2-(Trifluoromethyl)phenyl]-1λ6,2-thiazolidine-1,1-dione stands as a promising lead compound for novel therapeutic strategies. Its unique chemical structure and biological activity position it as a candidate for targeted therapies in inflammation, cancer, and neurodegenerative diseases. Continued research in synthesis, mechanism, and clinical applications will be critical to realizing its full potential in modern medicine.